Cas no 1340143-61-4 (1-(1H-pyrazol-4-yl)ethanamine)

• Product Name: 1-(1H-pyrazol-4-yl)ethanamine
• CAS No: 1340143-61-4
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD16862658
• CID: 4585452
• PubChem ID: 62731705
• Update Time: 2025-06-10

1-(1H-pyrazol-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)ethanamine
• 1-(1H-pyrazol-4-yl)ethan-1-amine
• SCHEMBL6344963
• AKOS012024636
• (S)-1-(1H-pyrazol-4-yl)ethan-1-amine
• EN300-149501
• DB-179755
• MFCD16862658
• 1340143-61-4
• AS-61107

• MDL： MFCD16862658
• Inchi： 1S/C5H9N3/c1-4(6)5-2-7-8-3-5/h2-4H,6H2,1H3,(H,7,8)
• InChI Key： RPDQDVLOUJVEEX-UHFFFAOYSA-N
• SMILES： NC(C)C1C=NNC=1

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1H-pyrazol-4-yl)ethanamine

Introduction to 1-(1H-pyrazol-4-yl)ethanamine (CAS No. 1340143-61-4)

1-(1H-pyrazol-4-yl)ethanamine, also known by its CAS number 1340143-61-4, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and an ethylamine group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical formula of 1-(1H-pyrazol-4-yl)ethanamine is C₆H₉N₃. Its molecular weight is approximately 123.15 g/mol, and it exists as a colorless to pale yellow liquid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In recent years, 1-(1H-pyrazol-4-yl)ethanamine has gained considerable attention due to its potential therapeutic applications. Research studies have shown that this compound can serve as a building block for the synthesis of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 1-(1H-pyrazol-4-yl)ethanamine in the development of selective inhibitors for specific protein kinases, which are key enzymes involved in cell signaling pathways.

The pyrazole ring in 1-(1H-pyrazol-4-yl)ethanamine is known for its ability to form stable complexes with metal ions, making it useful in coordination chemistry. This property has been exploited in the design of metal-based drugs and catalysts. Additionally, the ethylamine group provides the molecule with amine functionality, which can participate in hydrogen bonding and other intermolecular interactions. These interactions are crucial for the compound's biological activity and its ability to bind to specific receptors or enzymes.

The synthesis of 1-(1H-pyrazol-4-yl)ethanamine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-chloroethylpyrazole with ammonia or an amine derivative under appropriate conditions. Another approach involves the reductive amination of 4-cyanopyrazole with ethylamine. Both methods have been optimized to yield high purity products suitable for pharmaceutical applications.

In terms of safety and handling, 1-(1H-pyrazol-4-yl)ethanamine should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and disposal.

The pharmacological properties of 1-(1H-pyrazol-4-yl)ethanamine have been extensively studied in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent activity against various cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. For example, a study published in the Cancer Research Journal reported that derivatives of 1-(1H-pyrazol-4-yl)ethanamine exhibited significant antiproliferative effects on human breast cancer cells by targeting the PI3K/AKT/mTOR pathway.

Beyond cancer research, 1-(1H-pyrazol-4-yl)ethanamine has also shown promise in neurodegenerative disease models. A recent study published in the Nature Communications journal explored the neuroprotective effects of this compound in models of Parkinson's disease. The results indicated that derivatives of 1-(1H-pyrazol-4-yl)ethanamine could protect dopaminergic neurons from oxidative stress-induced damage by modulating mitochondrial function and reducing inflammation.

In conclusion, 1-(1H-pyrazol-4-yl)ethanamine (CAS No. 1340143-61-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.